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Compound of Interest

Compound Name: Crocetin dialdehyde

Cat. No.: B1248500

Application Note and Protocols
Audience: Researchers, scientists, and drug development professionals.
Introduction

Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin and its glycosylated
derivatives, the crocins, which are responsible for the vibrant color of saffron.[1][2][3] As a pure
analytical standard, crocetin dialdehyde is an invaluable tool for the accurate quantification of
this apocarotenoid in various matrices, including plant extracts, food products, and biological
samples. Its use is crucial for quality control, metabolic studies, and the development of new
therapeutic agents. This document provides detailed information on the properties of crocetin
dialdehyde and protocols for its use as an analytical standard in High-Performance Liquid
Chromatography (HPLC) and UV-Visible Spectrophotometry.

Physicochemical Properties and Storage

Crocetin dialdehyde is commercially available as an analytical standard with a purity of 295%
as determined by HPLC.[4] Proper handling and storage are critical to maintain its integrity.
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Property Value Reference
Chemical Formula C20H2402 [4]
Molecular Weight 296.40 g/mol [4]
CAS Number 502-70-5 [4]
Appearance Neat [4]
Purity >95% (HPLC) [4]

-80°C for up to 6 months;
Storage (Stock Solution) -20°C for up to 1 month [5]
(protect from light)

) Limited, refer to the expiry date
Shelf Life (Neat) the label [4]
on the label.

Crocin Biosynthesis Pathway

Crocetin dialdehyde is a central molecule in the biosynthetic pathway of crocins. The process
begins with the cleavage of zeaxanthin by the enzyme carotenoid cleavage dioxygenase 2
(CCD2) to yield crocetin dialdehyde. Subsequently, aldehyde dehydrogenases (ALDHS)
oxidize crocetin dialdehyde to form crocetin. Finally, crocetin is glycosylated by UDP-
glucosyltransferases (UGTS) to produce various crocins.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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